Enhanced Lipophilicity for Membrane Permeability
The target compound exhibits a computed LogP of 2.3323, compared to 1.07980 for the unsubstituted core analog 1-pyrimidin-2-yl-1H-pyrrole-2-carbaldehyde, representing a ΔLogP of +1.25 . This corresponds to an approximately 18-fold increase in the octanol/water partition coefficient, which, according to class-level understanding, can significantly enhance passive membrane permeability and is likely to impact both cellular assay potency and pharmacokinetic profiles [1].
| Evidence Dimension | Lipophilicity (LogP) |
|---|---|
| Target Compound Data | 2.3323 |
| Comparator Or Baseline | 1-Pyrimidin-2-yl-1H-pyrrole-2-carbaldehyde: 1.07980 |
| Quantified Difference | ΔLogP = +1.25 (approximately 18-fold increase in partition coefficient) |
| Conditions | Computed values; cross-study comparison using vendor-reported data |
Why This Matters
For procurement decisions in a drug discovery setting, the target compound’s higher LogP suggests it is a more suitable starting point for designing brain-penetrant or otherwise membrane-permeable kinase inhibitor leads compared to the simpler, less lipophilic core.
- [1] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235-248. (Class-level inference). View Source
